Cas no 21193-80-6 (5-Bromotubercidin)

• Product Name: 5-Bromotubercidin
• CAS No: 21193-80-6
• MF: C₁₁H₁₃BrN₄O₄
• MW: 345.149321317673
• MDL: MFCD22124434
• CID: 911299
• PubChem ID: 97186
• Update Time: 2025-06-28

5-Bromotubercidin Chemical and Physical Properties

Names and Identifiers

• Tubercidin, 5-bromo-
• 5-Bromotubercidin
• Bromotubercidin
• (2R,3R,4R,5R)-2-(4-amino-5-bromo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)tetra-hydrofuran-3,4-diol
• 4-Amino-5-bromo-7-beta-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidine
• NSC 103802
• (2R,3R,4S,5R)-2-(4-Amino-5-bromo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• (2R,3R,4S,5R)-2-{4-amino-5-bromo-7H-pyrrolo[2,3-d]pyrimidin-7-yl}-5-(hydroxymethyl)oxolane-3,4-diol
• AKOS030228349
• 5-Bromo-7-beta-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine; 5-Bromotubercidin; Bromotubercidin; NSC 103802;
• (2R,3R,4S,5R)-2-(4-amino-5-bromo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)-tetrahydrofuran-3,4-diol
• 2-(4-Amino-5-bromo-pyrrolo[2,3-d]pyrimidin-7-yl)-5-hydroxymethyl-tetrahydro-furan-3,4-diol
• 5-Bromo-7-ss-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 21193-80-6
• 2-(4-Amino-5-bromo-pyrrolo[2,3-d]pyrimidin-7-yl)-5-hydroxymethyl-tetrahydro-furan-3,4-diol (Br-Tub)
• MFCD22124434
• 5-bromo-7-pentofuranosyl-7h-pyrrolo[2,3-d]pyrimidin-4-amine
• NSC103802
• SCHEMBL2786440
• (2R,3R,4S,5R)-2-(4-amino-5-bromopyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 5-Bromo-7-beta-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 5-?Bromotubercidin
• (2R,3R,4S,5R)-2-{4-AMINO-5-BROMOPYRROLO[2,3-D]PYRIMIDIN-7-YL}-5-(HYDROXYMETHYL)OXOLANE-3,4-DIOL
• 5-Bromotubericidin
• CHEMBL62099
• AS-77775
• 2-(4-Amino-5-bromo-pyrrolo[2,3-d]pyrimidin-7-yl)-5-hydroxymethyl-tetrahydro-furan-3,4-diol(5-Bromotubercidin)
• BDBM50000300
• Bromotubercidin; NSC 103802; AC1L6FWL; AC1Q26L1; AR-1G7497;(2R,3R,4S,5R)-2-(4-amino-5-bromo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)-tetrahydrofuran-3,4-diol
• CS-0188232
• 7H-Pyrrolo(2,3-d)pyrimidin-4-amine, 5-bromo-7-beta-D-ribofuranosyl-
• (2R,3R,4S,5R)-2-(4-amino-5-bromo-pyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• A11501
• (2R,3R,4S,5R)-2-(4-Amino-5-bromo-pyrrolo[2,3-d]pyrimidin-7-yl)-5-hydroxymethyl-tetrahydro-furan-3,4-diol

• MDL： MFCD22124434
• Inchi： 1S/C11H13BrN4O4/c12-4-1-16(10-6(4)9(13)14-3-15-10)11-8(19)7(18)5(2-17)20-11/h1,3,5,7-8,11,17-19H,2H2,(H2,13,14,15)/t5-,7-,8-,11-/m1/s1
• InChI Key： ZWTPRQXZXQEKFT-IOSLPCCCSA-N
• SMILES： BrC1C2=C(N)N=CN=C2N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O

Computed Properties

• Exact Mass: 344.01200
• Monoisotopic Mass: 344.01202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 2.26±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 232 ºC (methanol )
• Boiling Point: 686.9±55.0 °C at 760 mmHg
• Flash Point: 369.3±31.5 °C
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 126.65000
• LogP: -0.03130
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

5-Bromotubercidin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides Pyrrolopyrimidine nucleosides and nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides

Additional information on 5-Bromotubercidin

5-Bromotubercidin (CAS No. 21193-80-6): A Promising Compound in Medicinal Chemistry

5-Bromotubercidin (CAS No. 21193-80-6) is a synthetic derivative of the natural product tubercidin, which has garnered significant attention in the field of medicinal chemistry due to its diverse biological activities. This compound, characterized by the presence of a bromine atom at the 5-position, exhibits potent antiproliferative and antiviral properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of 5-Bromotubercidin is closely related to that of tubercidin, a purine nucleoside analog originally isolated from the bacterium Streptomyces tubercidicus. The introduction of the bromine substituent at the 5-position significantly enhances its biological activity, particularly in inhibiting DNA and RNA synthesis. This makes 5-Bromotubercidin an attractive molecule for research into cancer and viral infections.

Recent studies have highlighted the potential of 5-Bromotubercidin in cancer therapy. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-Bromotubercidin effectively inhibits the proliferation of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the selective inhibition of DNA polymerase and RNA polymerase, thereby disrupting essential cellular processes required for tumor growth.

In addition to its antiproliferative effects, 5-Bromotubercidin has shown promise in antiviral research. A study published in the Virology Journal reported that 5-Bromotubercidin exhibits potent antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. The compound's ability to inhibit viral replication by interfering with RNA synthesis makes it a potential lead for developing new antiviral therapies.

The pharmacokinetic properties of 5-Bromotubercidin have also been investigated to assess its suitability for clinical applications. Studies have shown that it has favorable solubility and stability characteristics, which are crucial for effective drug delivery. Furthermore, preliminary toxicity studies indicate that 5-Bromotubercidin is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

The development of novel derivatives and analogs of 5-Bromotubercidin is an active area of research aimed at enhancing its therapeutic potential. Scientists are exploring modifications to the chemical structure to improve potency, selectivity, and pharmacokinetic properties. For example, a recent study published in the Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of several 5-substituted tubercidin derivatives, which exhibited enhanced antiproliferative activity against cancer cells.

The potential applications of 5-Bromotubercidin extend beyond cancer and viral infections. Research has also explored its use in other therapeutic areas, such as neurodegenerative diseases and inflammatory conditions. For instance, a study published in the Journal of Neurochemistry found that 5-Bromotubercidin has neuroprotective effects by inhibiting glial cell activation and reducing oxidative stress. These findings suggest that it may have broader therapeutic utility beyond its primary indications.

In conclusion, 5-Bromotubercidin (CAS No. 21193-80-6) is a promising compound with diverse biological activities and significant therapeutic potential. Its ability to inhibit DNA and RNA synthesis makes it a valuable candidate for cancer therapy and antiviral research. Ongoing studies are focused on optimizing its chemical structure and pharmacological properties to develop more effective treatments for various diseases. As research continues to advance, the future prospects for this compound in medicinal chemistry look increasingly promising.